Cas no 2229359-07-1 (4-1-(hydroxymethyl)cyclobutyl-2,6-dimethoxyphenol)

• Product Name: 4-1-(hydroxymethyl)cyclobutyl-2,6-dimethoxyphenol
• CAS No: 2229359-07-1
• MF: C₁₃H₁₈O₄
• MW: 238.279624462128
• CID: 6128891
• PubChem ID: 165695925
• Update Time: 2025-06-13

4-1-(hydroxymethyl)cyclobutyl-2,6-dimethoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-1-(hydroxymethyl)cyclobutyl-2,6-dimethoxyphenol
• EN300-1806019
• 4-[1-(hydroxymethyl)cyclobutyl]-2,6-dimethoxyphenol
• 2229359-07-1

• Inchi： 1S/C13H18O4/c1-16-10-6-9(7-11(17-2)12(10)15)13(8-14)4-3-5-13/h6-7,14-15H,3-5,8H2,1-2H3
• InChI Key： AVJQMRNUISICNA-UHFFFAOYSA-N
• SMILES： OCC1(C2C=C(C(=C(C=2)OC)O)OC)CCC1

Computed Properties

• Exact Mass: 238.12050905g/mol
• Monoisotopic Mass: 238.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 58.9Ų

Additional information on 4-1-(hydroxymethyl)cyclobutyl-2,6-dimethoxyphenol

Comprehensive Overview of 4-1-(hydroxymethyl)cyclobutyl-2,6-dimethoxyphenol (CAS No. 2229359-07-1)

In the realm of specialty chemicals, 4-1-(hydroxymethyl)cyclobutyl-2,6-dimethoxyphenol (CAS No. 2229359-07-1) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its cyclobutyl ring and dimethoxyphenol backbone, is increasingly studied for its role in pharmaceutical intermediates, cosmetic formulations, and material science. Researchers and industry professionals are particularly intrigued by its hydroxymethyl functional group, which enhances its reactivity and versatility in synthetic pathways.

The growing interest in sustainable chemistry and green synthesis has propelled the demand for compounds like 4-1-(hydroxymethyl)cyclobutyl-2,6-dimethoxyphenol. Its potential as a bio-based building block aligns with global trends toward reducing reliance on petrochemical derivatives. Recent studies highlight its compatibility with enzymatic catalysis and microwave-assisted reactions, making it a candidate for eco-friendly manufacturing processes. These attributes resonate with the increasing consumer and regulatory focus on environmentally benign products.

From a pharmacological perspective, the compound's phenolic structure suggests possible antioxidant and anti-inflammatory properties, sparking investigations into its utility in nutraceuticals and dermatological formulations. Its dimethoxy substitutions may contribute to enhanced stability and bioavailability, addressing common challenges in drug delivery systems. These features have led to its inclusion in preliminary studies for skincare actives and functional food additives.

In the field of polymer chemistry, 4-1-(hydroxymethyl)cyclobutyl-2,6-dimethoxyphenol is explored as a monomer for designing high-performance resins and thermosetting materials. Its rigid cyclobutyl moiety could impart improved thermal resistance and mechanical strength to composite materials, catering to industries such as aerospace and automotive. This aligns with the surge in demand for lightweight and durable materials in advanced engineering applications.

Analytical techniques like HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize the purity and structural integrity of this compound. Quality control protocols emphasize the importance of low impurity profiles, especially for applications in regulated industries. Suppliers and manufacturers often highlight compliance with ISO standards and GMP guidelines to meet the stringent requirements of end-users.

As the scientific community continues to unravel the potential of 4-1-(hydroxymethyl)cyclobutyl-2,6-dimethoxyphenol, its commercial viability is bolstered by patent filings and R&D collaborations. The compound's nomenclature, including its CAS number (2229359-07-1), serves as a critical identifier in chemical databases and regulatory submissions. For researchers seeking structure-activity relationships or process optimization data, this compound presents a compelling case study in molecular design.

In conclusion, 4-1-(hydroxymethyl)cyclobutyl-2,6-dimethoxyphenol exemplifies the convergence of innovation and practical utility in modern chemistry. Its multifaceted applications—from life sciences to advanced materials—underscore its relevance in addressing contemporary challenges. Stakeholders across industries are encouraged to monitor developments related to this compound, as its trajectory reflects broader shifts toward sustainable and high-value chemical solutions.